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Compound of Interest

Compound Name: Nitroacetonitrile

Cat. No.: B168470

For Researchers, Scientists, and Drug Development Professionals

Nitroacetonitrile (C2H2N202), a molecule of significant interest in organic synthesis and
energetic materials research, possesses a unique spectroscopic fingerprint. This guide
provides a comprehensive overview of its nuclear magnetic resonance (NMR), infrared (IR),
and mass spectrometry (MS) data, crucial for its identification and characterization. Due to the
hazardous nature of nitroacetonitrile, all experimental procedures should be conducted with
appropriate safety precautions in a specialized laboratory setting.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of
nitroacetonitrile.

1H NMR Data

The proton NMR spectrum of nitroacetonitrile is characterized by a single peak corresponding
to the two equivalent protons of the methylene group (-CHz-).

Chemical Shift (3)
ppm

Multiplicity Integration Assignment

~5.5-6.0 Singlet 2H -CHz-
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Note: The exact chemical shift can vary depending on the solvent used.
13C NMR Data

The carbon-13 NMR spectrum of nitroacetonitrile displays two distinct signals, corresponding
to the methylene carbon and the nitrile carbon.

Chemical Shift (d) ppm Assignment
~60 - 70 -CH2-
~110-120 -C=N

Note: The exact chemical shift can vary depending on the solvent used.

Infrared (IR) Spectroscopy

The IR spectrum of nitroacetonitrile provides key information about its functional groups. The
most prominent absorption bands are associated with the nitro (NO2) and nitrile (C=N) groups.

Frequency (cm™?) Intensity Assighment

~2260 - 2240 Strong C=N stretch

~1580 - 1540 Strong Asymmetric NO: stretch
~1380 - 1340 Strong Symmetric NOz2 stretch

Mass Spectrometry (MS)

Mass spectrometry of nitroacetonitrile provides information about its molecular weight and
fragmentation pattern upon ionization.
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miz Relative Abundance Assighment

86 Moderate [M]* (Molecular ion)
46 High [NO2]*

40 High [CH2CN]*

30 Moderate [NOT*

26 Moderate [CN]*

Note: The relative abundances are approximate and can vary with the ionization method and
instrument conditions.

Experimental Protocols

Detailed experimental procedures are critical for obtaining high-quality spectroscopic data for a
reactive compound like nitroacetonitrile.

NMR Spectroscopy (*H and 13C)

o Sample Preparation: Due to the instability of pure nitroacetonitrile, spectra are often
acquired from a dilute solution in a deuterated solvent (e.g., CDCls, Acetone-ds) in a
standard 5 mm NMR tube. All handling should be performed in a fume hood with appropriate
personal protective equipment.

¢ Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) is used.

e 1H NMR Acquisition: A standard single-pulse experiment is typically sufficient. Key
parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient
number of scans to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition: A proton-decoupled 3C NMR experiment is performed to obtain
singlets for each carbon. A larger number of scans is required compared to *H NMR due to
the low natural abundance of 13C.

Infrared (IR) Spectroscopy
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o Sample Preparation: A thin film of a dilute solution of nitroacetonitrile in a volatile solvent
(e.g., dichloromethane) can be prepared on a salt plate (e.g., NaCl or KBr). Alternatively, an
Attenuated Total Reflectance (ATR) accessory can be used with a small drop of the solution.

 Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

o Data Acquisition: A background spectrum of the clean salt plate or ATR crystal is first
recorded. The sample is then applied, and the sample spectrum is collected. The spectrum is
typically recorded in the 4000-400 cm~! range.

Mass Spectrometry (MS)

o Sample Introduction: Due to its volatility, nitroacetonitrile can be introduced into the mass
spectrometer via a direct insertion probe or by gas chromatography (GC-MS).

« lonization: Electron ionization (El) at 70 eV is a common method for generating the mass
spectrum.

» Analysis: The mass analyzer (e.g., quadrupole or time-of-flight) separates the ions based on
their mass-to-charge ratio.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like nitroacetonitrile.
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Caption: General workflow for the spectroscopic analysis of nitroacetonitrile.

 To cite this document: BenchChem. [Spectroscopic Profile of Nitroacetonitrile: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168470#spectroscopic-data-of-nitroacetonitrile-nmr-
ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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